Cas no 1006441-97-9 (4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole)
1006441-97-9 structure
Product Name:4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole
CAS No:1006441-97-9
MF:C11H7ClF3N3O2
MW:305.640391588211
CID:3060407
PubChem ID:19623225
Update Time:2025-04-21
4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole
- AKOS015922148
- 1006441-97-9
- 4-Chloro-3-nitro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole
- CS-0339985
- 4-chloro-3-nitro-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole
- AKOS000314557
- STK350193
- 4-chloro-3-nitro-1-[[3-(trifluoromethyl)phenyl]methyl]pyrazole
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- Inchi: 1S/C11H7ClF3N3O2/c12-9-6-17(16-10(9)18(19)20)5-7-2-1-3-8(4-7)11(13,14)15/h1-4,6H,5H2
- InChI Key: NDHVKWNEAYCBDM-UHFFFAOYSA-N
- SMILES: ClC1C([N+](=O)[O-])=NN(C=1)CC1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 305.017889g/mol
- Monoisotopic Mass: 305.017889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 305.64g/mol
- XLogP3: 3.5
- Topological Polar Surface Area: 63.6Ų
4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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